Cas no 2228605-92-1 (5-ethenyl-1-ethyl-2,3-dihydro-1H-indole)

• Product Name: 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole
• CAS No: 2228605-92-1
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 6235355
• PubChem ID: 165610746
• Update Time: 2025-10-28

5-ethenyl-1-ethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole
• EN300-1752831
• 2228605-92-1

• Inchi： 1S/C12H15N/c1-3-10-5-6-12-11(9-10)7-8-13(12)4-2/h3,5-6,9H,1,4,7-8H2,2H3
• InChI Key： FWLNTFXGBINRFA-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC(C=C)=CC=2CC1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Additional information on 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole

Research Brief on 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole (CAS: 2228605-92-1) in Chemical and Biomedical Applications

The compound 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole (CAS: 2228605-92-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic indole derivative exhibits unique structural features that make it a promising candidate for various biomedical applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, positioning it as a molecule of interest for researchers aiming to explore novel bioactive compounds.

One of the key areas of investigation has been the synthesis and optimization of 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, leveraging advanced techniques such as catalytic hydrogenation and cross-coupling reactions. These methods not only enhance the scalability of production but also allow for the introduction of functional groups that can modulate the compound's biological activity. The structural versatility of this indole derivative makes it a valuable scaffold for the design of new pharmacophores.

In terms of pharmacological properties, preliminary studies have demonstrated that 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole exhibits notable bioactivity, particularly in the modulation of neurotransmitter systems. Its interaction with serotonin and dopamine receptors has been a focal point, suggesting potential applications in the treatment of neurological and psychiatric disorders. For instance, in vitro assays have shown that this compound can act as a partial agonist or antagonist at specific receptor subtypes, depending on the structural modifications introduced during synthesis.

Further research has explored the compound's potential as an anti-inflammatory and anticancer agent. Mechanistic studies have revealed that 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole can inhibit key signaling pathways involved in inflammation and tumor progression, such as the NF-κB and MAPK pathways. These findings highlight its dual functionality, making it a candidate for multifunctional drug development. However, more in vivo studies are needed to validate these effects and assess the compound's safety profile.

Recent advancements in computational chemistry have also contributed to the understanding of 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole's molecular interactions. Molecular docking and dynamics simulations have provided insights into its binding modes with target proteins, facilitating the rational design of derivatives with improved affinity and selectivity. These computational approaches, combined with experimental data, are accelerating the optimization of this compound for therapeutic use.

Despite the promising results, challenges remain in the development of 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole as a drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 5-ethenyl-1-ethyl-2,3-dihydro-1H-indole (CAS: 2228605-92-1) represents a versatile and bioactive molecule with significant potential in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and therapeutic applications, paving the way for its inclusion in future drug development pipelines. Researchers are encouraged to explore its derivatives and evaluate their efficacy in diverse disease models to unlock its full potential.